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Compound of Interest

Compound Name: Triphenylgermanol

Cat. No.: B11951444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triphenylgermanol, detailing its

chemical identity, physicochemical properties, and relevant experimental protocols. This

document is intended to serve as a valuable resource for professionals in research and

development.

Chemical Identity and Properties
Triphenylgermanol, an organogermanium compound, is characterized by the presence of

three phenyl groups and a hydroxyl group attached to a central germanium atom.
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Identifier Value

CAS Number 1011-12-7

IUPAC Name Triphenylgermanol

Molecular Formula C₁₈H₁₆GeO

Molecular Weight 320.92 g/mol

Appearance White crystalline solid

Melting Point 134-136 °C

Boiling Point 398.6 °C at 760 mmHg

Flash Point 194.9 °C

Experimental Protocols
Synthesis of Triphenylgermanol
A common method for the synthesis of Triphenylgermanol involves the hydrolysis of

triphenylgermanium bromide.

Materials:

Triphenylgermanium bromide

Diethyl ether

Aqueous ammonia solution

Procedure:

Dissolve triphenylgermanium bromide in diethyl ether.

Add an aqueous solution of ammonia to the ethereal solution.

Stir the mixture at room temperature.

Separate the ethereal layer and dry it over anhydrous sodium sulfate.
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Evaporate the diethyl ether to obtain crude Triphenylgermanol.

Recrystallize the crude product from a suitable solvent, such as a mixture of benzene and

petroleum ether, to yield pure Triphenylgermanol crystals.

Logical Relationship of Synthesis
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Triphenylgermanol Synthesis Workflow
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A flowchart illustrating the key steps in the synthesis of Triphenylgermanol.
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Applications in Research
Due to its unique chemical structure, Triphenylgermanol and its derivatives are subjects of

interest in various research areas, including materials science and medicinal chemistry. Further

investigation is required to fully elucidate its potential applications, particularly in the context of

drug development and its interaction with biological signaling pathways. At present, detailed

information on specific signaling pathways directly modulated by Triphenylgermanol is limited

in publicly available scientific literature. As research progresses, this section will be updated to

include relevant diagrams and experimental workflows.

To cite this document: BenchChem. [An In-depth Technical Guide to Triphenylgermanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11951444#cas-number-and-iupac-name-for-
triphenylgermanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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